(Z)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-(6-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H24ClN3O4S2/c1-4-26-19-10-7-17(23)11-20(19)31-22(26)24-21(27)16-5-8-18(9-6-16)32(28,29)25-12-14(2)30-15(3)13-25/h5-11,14-15H,4,12-13H2,1-3H3
• InChI Key: BWCVMPRLCKDJHM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C
• Molecular Formula: C22H24ClN3O4S2
• Molecular Weight: 494.0 g/mol

Description

This compound is a benzothiazole derivative, which is a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. Benzothiazoles have been widely studied due to their diverse biological activities and are used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name. It contains a benzothiazole core, an ethyl group at the 3-position of the benzothiazole, a sulfonyl group attached to a 4-position benzamide, and a (2,6-dimethylmorpholino) group attached to the sulfonyl group.

Chemical Reactions Analysis

Benzothiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions. The specific reactions that this compound would undergo depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of benzothiazoles include moderate to high polarity, the ability to form hydrogen bonds, and stability under a variety of conditions.

Scientific Research Applications

Drug Development

This compound is a part of the benzothiazole family, which is known for its therapeutic properties. It could be used as a precursor or an intermediate in the synthesis of various pharmaceuticals. .

Analytical Chemistry

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Chemical Synthesis

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzothiazoles are known to have a wide range of biological activities, including antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. In general, care should be taken when handling benzothiazoles, as some derivatives are known to be bioactive.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. Given the wide range of activities associated with benzothiazoles, it could be of interest in the development of new pharmaceuticals.